2-(isobutylthio)-3-(4-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

Specification

• CAS No.: 2034316-17-9
• Molecular Formula: C24H25N3O2S
• Molecular Weight: 419.54
• IUPAC Name: 3-[(4-methoxyphenyl)methyl]-2-(2-methylpropylsulfanyl)-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-one
• Standard InChI: InChI=1S/C24H25N3O2S/c1-16(2)15-30-24-26-21-20(18-7-5-4-6-8-18)13-25-22(21)23(28)27(24)14-17-9-11-19(29-3)12-10-17/h4-13,16,25H,14-15H2,1-3H3
• Standard InChI Key: OMTGATFAWUMOBF-UHFFFAOYSA-N
• SMILES: CC(C)CSC1=NC2=C(C(=O)N1CC3=CC=C(C=C3)OC)NC=C2C4=CC=CC=C4

Introduction

Synthesis of Pyrrolopyrimidines

Pyrrolopyrimidines are typically synthesized through multi-step reactions involving the formation of the pyrrolopyrimidine core and subsequent modification with various substituents. Common methods include the use of microwave-assisted synthesis, which can enhance reaction efficiency and yield. The synthesis of such compounds often involves the use of commercially available starting materials and reagents like aldehydes, amines, and heterocyclic precursors.

Biological Activities of Pyrrolopyrimidines

Pyrrolopyrimidines have been extensively studied for their biological activities:

• Antimicrobial Activity: Many pyrrolopyrimidine derivatives exhibit significant antimicrobial activity, often comparable to or surpassing that of standard antibiotics.

• Anticancer Activity: These compounds have shown promising anticancer properties, with some derivatives demonstrating potent cytotoxic effects against various cancer cell lines.

• Anti-inflammatory Activity: Some pyrrolopyrimidines have been investigated for their potential as anti-inflammatory agents, though specific data on the compound is lacking.

Data Tables and Research Findings

Given the lack of specific data on 2-(isobutylthio)-3-(4-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one, we can refer to general trends in pyrrolopyrimidine research:

Compound Type	Biological Activity	MIC/IC50 Values
Pyrido[2,3-d]pyrimidine Derivatives	Antimicrobial, Anticancer	MIC: 4–20 μmol L−1; IC50: 0.66–10.20 μmol L−1
Pyrrolo[2,1-b]benzothiazole Derivatives	Antimicrobial, Anticancer	MIC: 4–10 μmol L−1; IC50: 3.20–4.50 μmol L−1